2-(3,4-Dichloro-2-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
Overview
Description
Scientific Research Applications
Synthesis and Molecular Applications
Synthesis of Modified Phenylboronic Acid Derivatives : Research by Spencer et al. (2002) focused on the synthesis of derivatives related to 2-(3,4-Dichloro-2-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, with applications in inhibiting serine proteases like thrombin (Spencer et al., 2002).
Boron-Containing Stilbene Derivatives : Das et al. (2015) synthesized novel stilbene derivatives using a similar compound. These derivatives are being studied for their potential in Neurodegenerative diseases and as materials for LCD technology (Das et al., 2015).
Crystal Structure and DFT Study : Huang et al. (2021) conducted a detailed crystallographic and computational study on boric acid ester intermediates, providing insights into their structural and electronic properties (Huang et al., 2021).
Material Science and Polymer Applications
Polymer Synthesis for Electronic Applications : Welterlich et al. (2012) discussed the synthesis of deeply colored polymers containing similar boron compounds, applicable in electronic devices like LEDs (Welterlich et al., 2012).
Polymerization Techniques : Yokozawa et al. (2011) explored the polymerization of similar boron compounds, leading to products with applications in organic electronics (Yokozawa et al., 2011).
Mechanism of Action
Target of Action
The compound, also known as Tesevatinib , is a potent inhibitor of multiple receptor tyrosine kinases (RTKs) that play significant roles in tumor cell proliferation and tumor vascularization . The primary targets of Tesevatinib include the epidermal growth factor receptor (EGFR), human epidermal growth factor receptor 2 (HER2), vascular endothelial growth factor receptor (VEGFR), and ephrin type-B receptor 4 (EphB4) .
Mode of Action
Tesevatinib interacts with its targets by binding to and inhibiting these RTKs . This inhibition disrupts the signaling pathways that drive tumor cell proliferation and tumor vascularization . In addition, Tesevatinib retains significant potency against mutant EGFRs that are resistant to current EGFR inhibitors .
Biochemical Pathways
The affected biochemical pathways primarily involve cell proliferation and angiogenesis . By inhibiting EGFR, HER2, VEGFR, and EphB4, Tesevatinib disrupts the signaling pathways that these receptors are involved in, leading to a decrease in tumor cell proliferation and vascularization .
Pharmacokinetics
It is known that the compound is administered orally
Result of Action
The molecular and cellular effects of Tesevatinib’s action include potent inhibition of tumor growth and induction of tumor regression . This is achieved through the disruption of the signaling pathways that drive tumor cell proliferation and vascularization .
properties
IUPAC Name |
2-(3,4-dichloro-2-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14BCl2FO2/c1-11(2)12(3,4)18-13(17-11)7-5-6-8(14)9(15)10(7)16/h5-6H,1-4H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QJVMEIXXVHDZQQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B1(OC(C(O1)(C)C)(C)C)C2=C(C(=C(C=C2)Cl)Cl)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14BCl2FO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401152828 | |
Record name | 2-(3,4-Dichloro-2-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401152828 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
291.0 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1165935-92-1 | |
Record name | 2-(3,4-Dichloro-2-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1165935-92-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-(3,4-Dichloro-2-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401152828 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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